Cas no 957065-91-7 (2-Chloro-6-(N,N-dipropylamino)pyrazine)

• Product Name: 2-Chloro-6-(N,N-dipropylamino)pyrazine
• CAS No: 957065-91-7
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• MDL: MFCD09878390
• CID: 802762
• PubChem ID: 26967001
• Update Time: 2025-10-22

2-Chloro-6-(N,N-dipropylamino)pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N,N-dipropylpyrazin-2-amine
• 2-CHLORO-6-(DIPROPYLAMINO)PYRAZINE
• 2-Chloro-6-(N,N-dipropylamino)pyrazine
• 2-Pyrazinamine,6-chloro-N,N-dipropyl-
• N-(6-Chloro-2-pyrazinyl)-N,N-dipropylamine
• FT-0681433
• BS-22886
• AKOS010967227
• DTXSID20650329
• 957065-91-7
• MFCD09878390
• (6-Chloro-pyrazin-2-yl)-dipropyl-amine
• CS-0211977

• MDL： MFCD09878390
• Inchi： 1S/C10H16ClN3/c1-3-5-14(6-4-2)10-8-12-7-9(11)13-10/h7-8H,3-6H2,1-2H3
• InChI Key： HMNZCTNOQCOMKF-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N(CCC)CCC

Computed Properties

• Exact Mass: 213.10300
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.113
• Boiling Point: 312.1°C at 760 mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.539
• PSA: 29.02000
• LogP: 2.75640

2-Chloro-6-(N,N-dipropylamino)pyrazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Chloro-6-(N,N-dipropylamino)pyrazine

2-Chloro-6-(N,N-dipropylamino)pyrazine: A Comprehensive Overview

The compound with CAS No. 957065-91-7, commonly known as 2-Chloro-6-(N,N-dipropylamino)pyrazine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in its utilization.

2-Chloro-6-(N,N-dipropylamino)pyrazine is a pyrazine derivative with a chlorine atom at the 2-position and an N,N-dipropylamino group at the 6-position. The pyrazine ring, a six-membered aromatic ring with two nitrogen atoms, forms the core structure of this compound. The substitution pattern of the chlorine and dipropylamino groups imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

The synthesis of 2-Chloro-6-(N,N-dipropylamino)pyrazine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable pyrazine precursor with a chlorinating agent in the presence of a base. The dipropylamino group is introduced through amination reactions, often utilizing propylamine derivatives under controlled conditions. Recent studies have explored more efficient synthetic pathways, including microwave-assisted synthesis and catalytic methods, to enhance yield and purity.

2-Chloro-6-(N,N-dipropylamino)pyrazine has found applications in diverse fields such as drug discovery, agrochemicals, and materials science. In drug discovery, its unique structure makes it a promising candidate for targeting specific biological pathways. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases.

In agrochemicals, 2-Chloro-6-(N,N-dipropylamino)pyrazine has been studied for its pesticidal properties. Its ability to disrupt key biochemical processes in pests makes it a potential candidate for developing eco-friendly pesticides. Recent studies have focused on optimizing its bioavailability and reducing environmental impact through formulation innovations.

Materials science has also benefited from the properties of 2-Chloro-6-(N,N-dipropylamino)pyrazine. Its use as a precursor in the synthesis of advanced materials, such as conductive polymers and coordination polymers, has been explored extensively. Researchers have reported enhanced electrical conductivity and mechanical stability in materials derived from this compound.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Chloro-6-(N,N-dipropylamino)pyrazine. Quantum mechanical calculations have revealed its frontier molecular orbitals and reactivity patterns, aiding in the design of more efficient synthetic routes and applications.

In conclusion, 2-Chloro-6-(N,N-dipropylamino)pyrazine is a versatile compound with significant potential across multiple disciplines. Its unique structure, efficient synthesis methods, and diverse applications make it an important molecule in contemporary organic chemistry research.